4-Methyl-6-phenoxypyridin-3-amine
Overview
Description
4-Methyl-6-phenoxypyridin-3-amine, also known as MPP or U0126, is a synthetic compound that belongs to the pyridinamine group. It has a molecular weight of 200.24 .
Synthesis Analysis
The synthesis of amines like 4-Methyl-6-phenoxypyridin-3-amine can be achieved by reduction of nitriles or amides and nitro compounds. Reactions involving alkyl groups, S N 2 reactions of alkyl halides, ammonia, and other amines can also be used. Another method involves nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide so formed .Molecular Structure Analysis
The molecular formula of 4-Methyl-6-phenoxypyridin-3-amine is C12H12N2O . The InChI code is 1S/C12H12N2O/c1-9-7-12(14-8-11(9)13)15-10-5-3-2-4-6-10/h2-8H,13H2,1H3 .Physical And Chemical Properties Analysis
4-Methyl-6-phenoxypyridin-3-amine is a yellow to brown solid . The storage temperature is 2-8°C .Scientific Research Applications
Pharmacology
In pharmacology, 4-Methyl-6-phenoxypyridin-3-amine is explored for its potential to serve as a building block in the synthesis of various pharmacologically active molecules. Its structure is conducive to modifications that can lead to the development of new drugs with improved efficacy and safety profiles .
Material Science
This compound finds use in material science, particularly in the development of novel organic materials with specific electronic or photonic properties. Its aromatic and heterocyclic structure makes it a candidate for use in organic semiconductors or as a part of complex molecular architectures .
Chemical Synthesis
4-Methyl-6-phenoxypyridin-3-amine: plays a role in chemical synthesis as an intermediate. It can be used to introduce the phenoxypyridine moiety into larger molecules, which is valuable in synthesizing compounds with desired chemical properties for various industrial applications .
Agricultural Research
In the agricultural sector, derivatives of this compound are being investigated for their fungicidal properties. Research is focused on designing molecules that can effectively control plant diseases, thus contributing to crop protection and food security .
Environmental Studies
Environmental studies utilize 4-Methyl-6-phenoxypyridin-3-amine in the analysis of environmental samples. It can act as a tracer or a reagent in the detection of specific pollutants or in the study of environmental degradation processes .
Biochemistry
In biochemistry, the compound is of interest due to its potential role in biochemical pathways. It could be used to study enzyme-substrate interactions or as a precursor in the synthesis of biomolecules with significant physiological roles .
Safety And Hazards
The safety information for 4-Methyl-6-phenoxypyridin-3-amine includes the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
4-methyl-6-phenoxypyridin-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-9-7-12(14-8-11(9)13)15-10-5-3-2-4-6-10/h2-8H,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZPYXYWRNLOBIX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1N)OC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-6-phenoxypyridin-3-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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